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Compound of Interest

Compound Name: Stannous chloride

Cat. No.: B048537 Get Quote

Introduction: Stannous chloride (SnCl₂), a versatile reducing agent, presents a promising and

effective solution for the treatment of various industrial wastewaters. Its application is

particularly noteworthy in the removal of heavy metals and the decolorization of dye effluents.

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals interested in utilizing stannous chloride for wastewater

remediation.

Heavy Metal Remediation
Stannous chloride is highly effective in reducing and precipitating heavy metals from

wastewater, notably hexavalent chromium (Cr(VI)) and mercury (Hg).

Reduction of Hexavalent Chromium (Cr(VI))
Stannous chloride efficiently reduces the highly toxic and mobile Cr(VI) to the less toxic and

less soluble trivalent chromium (Cr(III)), which can then be precipitated and removed.

Quantitative Data:
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Parameter Value Reference

Initial Cr(VI) Concentration 0.020 - 0.090 mg/L [1]

Stannous Chloride Dosage < 2 mg/L [1]

Sn(II):Cr(VI) Molar Ratio 4 [1]

Contact Time < 5 minutes [1]

Final Cr(VI) Concentration < 0.010 mg/L [1]

pH Not specified

Experimental Protocol: Jar Test for Cr(VI) Reduction

This protocol outlines a standard jar test procedure to determine the optimal stannous
chloride dosage for Cr(VI) removal.

a. Preparation of Stannous Chloride Stock Solution (e.g., 1 g/L as Sn):

Weigh 1.90 g of stannous chloride dihydrate (SnCl₂·2H₂O).

Dissolve in approximately 50 mL of concentrated hydrochloric acid to prevent hydrolysis.[2]

Dilute to 1 liter with deionized water. This solution should be freshly prepared to avoid

oxidation.[3]

b. Jar Testing Procedure:

Collect a representative sample of the Cr(VI)-containing wastewater.

Measure and record the initial Cr(VI) concentration, pH, and temperature.

Fill a series of six beakers with 1 liter of the wastewater sample each.[4]

Place the beakers on a gang stirrer.

While stirring at a rapid mix speed (e.g., 100-200 rpm), add varying dosages of the

stannous chloride stock solution to each beaker to achieve the desired Sn(II):Cr(VI) molar
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ratios.[5]

After 1 minute of rapid mixing, reduce the stirring speed to a slow mix (e.g., 20-30 rpm) for a

contact time of 5-10 minutes.[5]

Stop stirring and allow the precipitate to settle for 20-30 minutes.

Carefully collect a supernatant sample from each beaker.

Filter the samples using a 0.45 µm filter.

Analyze the filtered samples for residual Cr(VI) and total chromium concentrations using a

suitable analytical method such as atomic absorption spectrometry or inductively coupled

plasma mass spectrometry.[6]

c. Post-Treatment: Following the reduction of Cr(VI) to Cr(III), the pH of the wastewater should

be adjusted to a range of 7-9 to facilitate the precipitation of chromium hydroxide (Cr(OH)₃).

The precipitate can then be removed by sedimentation and/or filtration.

Experimental Workflow for Cr(VI) Treatment:
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Caption: Workflow for Cr(VI) wastewater treatment using stannous chloride.
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Removal of Mercury (Hg)
Stannous chloride effectively reduces ionic mercury (Hg²⁺) to elemental mercury (Hg⁰), which

is volatile and can be removed by air stripping.

Quantitative Data:

Parameter Value Reference

Initial Hg Concentration > 100 ng/L [7]

Stannous Chloride Dosage

Not specified, but a Sn:Hg

stoichiometric ratio of 8:1 has

been used in toxicity studies

[8]

Final Hg Concentration ~ 10 ng/L [7]

Removal Efficiency > 90% [9]

Experimental Protocol: Mercury Removal with Air Stripping

a. Preparation of Stannous Chloride Solution:

Prepare a stock solution of stannous chloride as described in the Cr(VI) protocol.

b. Treatment and Air Stripping Procedure:

Place a known volume of mercury-contaminated wastewater in a suitable reaction vessel

equipped with a gas dispersion tube.

Measure the initial mercury concentration using cold vapor atomic absorption spectrometry.

[10]

Add the stannous chloride solution to the wastewater while stirring.

Immediately begin bubbling an inert gas (e.g., nitrogen or argon) through the solution via the

gas dispersion tube.
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The elemental mercury vapor can be captured using a suitable trap, such as an activated

carbon filter or a potassium permanganate solution.

Continue air stripping for a predetermined period (e.g., 30-60 minutes).

After treatment, analyze the residual mercury concentration in the wastewater.

Signaling Pathway for Mercury Removal:

Hg²⁺ (aq)
(Ionic Mercury)

Hg⁰ (g)
(Elemental Mercury Vapor)

Reduction by Sn²⁺

Stannous Chloride
(SnCl₂)

Air Stripping Removal from Wastewater

Stannous Chloride Dosage

Decolorization Efficiency

pH Contact Time Dye Structure
(e.g., Azo bond)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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